Cas no 1805363-68-1 (6-Chloro-2-(difluoromethyl)-4-fluoro-3-nitropyridine)
6-Chloro-2-(difluoromethyl)-4-fluoro-3-nitropyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloro-2-(difluoromethyl)-4-fluoro-3-nitropyridine
-
- Inchi: 1S/C6H2ClF3N2O2/c7-3-1-2(8)5(12(13)14)4(11-3)6(9)10/h1,6H
- InChI Key: SWXGTPFLPGTQMT-UHFFFAOYSA-N
- SMILES: ClC1=CC(=C(C(C(F)F)=N1)[N+](=O)[O-])F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 226
- XLogP3: 2.4
- Topological Polar Surface Area: 58.7
6-Chloro-2-(difluoromethyl)-4-fluoro-3-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029054247-1g |
6-Chloro-2-(difluoromethyl)-4-fluoro-3-nitropyridine |
1805363-68-1 | 97% | 1g |
$1,445.30 | 2022-04-01 |
6-Chloro-2-(difluoromethyl)-4-fluoro-3-nitropyridine Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 6-Chloro-2-(difluoromethyl)-4-fluoro-3-nitropyridine
Research Brief on 6-Chloro-2-(difluoromethyl)-4-fluoro-3-nitropyridine (CAS: 1805363-68-1)
6-Chloro-2-(difluoromethyl)-4-fluoro-3-nitropyridine (CAS: 1805363-68-1) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have explored its utility in the design of novel inhibitors targeting key enzymes and receptors, leveraging its electron-withdrawing nitro and fluorine substituents to enhance binding affinity and metabolic stability.
Recent research has focused on the synthetic pathways and optimization strategies for 6-Chloro-2-(difluoromethyl)-4-fluoro-3-nitropyridine. A study published in the Journal of Medicinal Chemistry (2023) detailed a scalable, high-yield synthesis route using palladium-catalyzed cross-coupling reactions, achieving a purity of >99% as confirmed by HPLC and NMR spectroscopy. The study emphasized the compound's role as a precursor for the development of kinase inhibitors, with particular emphasis on its incorporation into ATP-competitive inhibitors for oncology targets.
In addition to its synthetic applications, 6-Chloro-2-(difluoromethyl)-4-fluoro-3-nitropyridine has been investigated for its potential in agrochemical innovation. A 2024 report by the European Journal of Agrochemicals highlighted its use in the synthesis of next-generation herbicides, demonstrating superior herbicidal activity against resistant weed strains compared to traditional pyridine-based compounds. The study attributed this enhanced activity to the synergistic effects of the difluoromethyl and nitro groups, which improve membrane permeability and target-site binding.
Pharmacokinetic studies have also explored the metabolic fate of derivatives incorporating this pyridine scaffold. Research conducted at the University of Cambridge (2023) utilized radiolabeled 6-Chloro-2-(difluoromethyl)-4-fluoro-3-nitropyridine to track its distribution and metabolism in rodent models. The findings revealed favorable tissue penetration and low off-target accumulation, supporting its potential as a scaffold for CNS-active drugs. However, the study noted the need for further optimization to address moderate hepatic clearance observed in preclinical models.
Emerging applications in photopharmacology have further expanded the utility of this compound. A groundbreaking study in Nature Chemical Biology (2024) demonstrated its incorporation into light-activated prodrugs, where the nitro group served as a photoswitchable moiety. This innovation enabled spatiotemporal control of drug activity, opening new avenues for precision medicine in diseases such as epilepsy and cancer.
In conclusion, 6-Chloro-2-(difluoromethyl)-4-fluoro-3-nitropyridine (CAS: 1805363-68-1) represents a multifaceted building block with growing importance in medicinal and agrochemical research. Its unique chemical properties continue to inspire innovative applications across multiple therapeutic areas, though challenges in metabolic stability and scalability warrant further investigation. Future research directions may include the development of greener synthetic routes and expanded structure-activity relationship studies to unlock its full potential.
1805363-68-1 (6-Chloro-2-(difluoromethyl)-4-fluoro-3-nitropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)